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Compound of Interest

Compound Name: 2-Fluorobenzoic acid

Cat. No.: B139757

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Fluorobenzoic acid (CAS No. 445-29-4), a key
intermediate in the synthesis of pharmaceuticals and agrochemicals. It covers essential safety
and handling information, detailed experimental protocols, and insights into its role in chemical
synthesis and potential biological activities.

Chemical and Physical Properties

2-Fluorobenzoic acid is a white to light yellow crystalline powder.[1] Its physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7HsFO2 [2]

Molecular Weight 140.11 g/mol [2]

Melting Point 122-125 °C [1]

Boiling Point Not available

Flash Point 101.8 °C [3]

Density 1.46 g/cm3

Water Solubility 7.2g/Lat25°C

pKa 3.27at25°C

Appearance White to light yellow crystalline
powder

Odor Odorless

Safety and Hazard Information

2-Fluorobenzoic acid is classified as an irritant and requires careful handling. The Globally
Harmonized System (GHS) classifications are summarized below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

NFPA 704 Diamond:

e Health (Blue): 2 - Moderate hazard
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o Flammability (Red): 1 - Slight hazard
« Instability (Yellow): O - Stable

e Special (White): -

icoloaical

Route Species Value Reference(s)

Intravenous LD50 Mouse 180 mg/kg

Handling, Storage, and Disposal

Handling:

e Avoid contact with skin, eyes, and clothing.
e Do not breathe dust.

¢ Use only in a well-ventilated area.

e Wash hands thoroughly after handling.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Storage:

» Store in a cool, dry, well-ventilated place.

» Keep container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.
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First Aid Measures

Exposure Route

First Aid Procedure

Reference(s)

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

Inhalation

not breathing, give artificial

respiration. Get medical

attention.

Wash off immediately with

plenty of soap and water while

removing all contaminated

Skin Contact

clothing and shoes. Get

medical attention if irritation

OCcCurs.

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

Eye Contact

easy to do. Continue rinsing

for at least 15 minutes. Get

medical attention.

Clean mouth with water. Do

Ingestion

medical attention.

NOT induce vomiting. Get

Fire and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or

chemical foam.

o Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,

and hydrogen fluoride.
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures:
e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust. Do not let the chemical enter the environment.

Experimental Protocols and Applications

2-Fluorobenzoic acid is a versatile building block in organic synthesis, particularly for
pharmaceuticals and agrochemicals.

Synthesis of 2-Fluorobenzoic Acid via Nucleophilic
Fluorination

This protocol describes a method for the synthesis of 2-fluorobenzoic acids from 1-
arylbenziodoxolones.

Methodology:

e Place l-arylbenziodoxolone (0.1 mmol), CH2Clz (1 mL), and CFsCOOH (100 pL) in a
Schlenk flask.

« Stir the reaction mixture for 1 minute at room temperature.
o Evaporate the solvent and dry the residue under a vacuum.

e Add CsF (0.3 mmol), TEMPO (0.1 mmol), and dry DMF (500 pL) to the residue under an
argon atmosphere.

e Stir the reaction mixture for 20-30 minutes at 130-150 °C.
e Add water (3 mL) and CH2Clz (3 mL) to the reaction mixture.

o Discard the organic layer.
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e To the aqueous layer, add HCI (100 pL, 37%) and CH2Cl2 (3 mL).
» Shake the mixture for a minute, then separate the organic layer.

e Dry the organic layer with Na2S0Oa4, evaporate the solvent, and analyze the residue.

Starting Materials

CsF, TEMPO, DMF Reaction Workup & Purification Product
n 2_Fluorobenzoic_Acid

g a 0-150° Liquid-Liquid Extraction Drylng & Evaporatio

1_Arylbenziodoxolone

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Fluorobenzoic acid.

Role as a Precursor in Drug Synthesis

2-Fluorobenzoic acid serves as an intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).

e Meclofenamic Acid: This nonsteroidal anti-inflammatory drug (NSAID) can be synthesized
from 2-fluorobenzoic acid.

 Tritriazole: This compound is a fungicide where 2-fluorobenzoic acid is a key precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Fluorobenzoic
Acid: Safety, Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139757#safety-handling-and-msds-information-for-2-
fluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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